Cas no 1429903-85-4 (3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine)

• Product Name: 3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine
• CAS No: 1429903-85-4
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD24038706
• CID: 4599291
• PubChem ID: 84040282
• Update Time: 2025-05-23

3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine
• 3-bromo-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine
• 3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine

• MDL： MFCD24038706
• Inchi： 1S/C6H7BrN2O/c7-5-4-8-9-2-1-3-10-6(5)9/h4H,1-3H2
• InChI Key： LWKRQSQTGUGFAU-UHFFFAOYSA-N
• SMILES： O1CCCN2N=CC(Br)=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine

3-Bromo-6,7-Dihydro-5H-Pyrazolo[5,1-b][1,3]Oxazine (CAS No. 1429903-85-4): An Overview

3-Bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine (CAS No. 1429903-85-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoloxazines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the research and development of 3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine.

Chemical Structure and Properties

3-Bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine is characterized by its unique molecular framework, which consists of a pyrazole ring fused with an oxazine ring. The presence of a bromine atom at the 3-position adds to its structural diversity and reactivity. The compound has a molecular formula of C₈H₉BrN₂O and a molecular weight of 227.07 g/mol. Its physical properties include a melting point of approximately 140°C and a solubility profile that makes it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine has been explored through several routes. One common method involves the reaction of 2-aminoethyl bromide with 3-bromopyrazole in the presence of an appropriate base. This reaction typically proceeds via a nucleophilic substitution mechanism followed by cyclization to form the desired product. Another approach involves the condensation of 2-aminoethyl bromide with 3-bromopyrazole in the presence of an oxidizing agent to promote ring closure.

Biological Activities and Therapeutic Potential

3-Bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine has been investigated for its potential therapeutic applications due to its diverse biological activities. Recent studies have shown that this compound exhibits significant anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory effects, 3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine has also been evaluated for its potential as an anticancer agent. Research conducted by a team at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in treating various inflammatory diseases and cancers. Early results from these trials have been encouraging, with no significant adverse effects reported.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine. Efforts are being made to improve its bioavailability and reduce potential side effects through structural modifications and formulation strategies.

Conclusion

3-Bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine (CAS No. 1429903-85-4) is a promising compound with a wide range of biological activities and therapeutic potential. Its unique chemical structure and diverse biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, it is likely that this compound will play a significant role in advancing treatments for various diseases in the future.